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Compound of Interest

Compound Name: 3-Formylphenoxyacetic acid

Cat. No.: B1268867 Get Quote

Essential Safety and Handling Guide for 3-
Formylphenoxyacetic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling 3-
Formylphenoxyacetic acid, including necessary personal protective equipment (PPE),

operational procedures, and disposal plans. The following information is compiled to ensure the

safe management of this chemical in a laboratory setting.

Hazard Identification and Personal Protective
Equipment
While a specific Safety Data Sheet (SDS) for 3-Formylphenoxyacetic acid was not located,

data from structurally similar compounds, such as phenoxyacetic acid and 2-

Formylphenoxyacetic acid, indicate potential hazards.[1][2] Based on this information, the

primary risks are associated with ingestion, skin and eye contact, and respiratory irritation.[1][2]

[3]

Summary of Potential Hazards and Recommended Personal Protective Equipment
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Hazard Category GHS Hazard Statement(s)
Recommended Personal
Protective Equipment
(PPE)

Acute Oral Toxicity
H302: Harmful if swallowed[1]

[2]

Standard laboratory PPE (lab

coat, gloves, eye protection).

Do not eat, drink, or smoke in

areas where this chemical is

handled.[1]

Skin Corrosion/Irritation
H315: Causes skin irritation[1]

[2]

Chemical-resistant gloves

(e.g., nitrile), a fully buttoned

lab coat, and closed-toe

shoes.[4][5]

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation[1][2]

Chemical safety goggles. A

face shield is recommended

when there is a potential for

splashing or dust generation.

[4]

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation[1][2]

Work in a well-ventilated area,

preferably within a certified

chemical fume hood, to

minimize dust inhalation. If

engineering controls are

insufficient, a NIOSH-approved

respirator may be necessary.

[6]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial to mitigate the risks associated with

3-Formylphenoxyacetic acid.

Safe Handling Protocol
1. Preparation and Engineering Controls:
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Designated Area: All work with solid 3-Formylphenoxyacetic acid should be conducted in a

designated area, such as a chemical fume hood.[6]

Ventilation: Ensure the chemical fume hood is functioning correctly before commencing any

work.

Gather Materials: Before handling the chemical, assemble all necessary equipment,

including spatulas, weigh boats, glassware, and appropriately labeled waste containers.

2. Donning PPE:

Put on all required PPE as outlined in the table above.

Inspect gloves for any signs of damage before use and change them immediately if they

become contaminated.[4]

3. Handling the Chemical:

Weighing: To prevent the generation of dust, carefully weigh the solid compound within the

chemical fume hood.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing.

Avoid Contact: Prevent contact with skin, eyes, and clothing.[5]

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn.[1]

4. Post-Handling Procedures:

Decontamination: Clean all contaminated surfaces and equipment after use.

Doffing PPE: Remove PPE in the correct order to prevent cross-contamination (e.g., gloves

first, then lab coat, followed by eye protection).

Storage: Store 3-Formylphenoxyacetic acid in a tightly closed container in a dry, cool, and

well-ventilated place.[1][5]
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Disposal Plan
Proper disposal of 3-Formylphenoxyacetic acid and contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

Solid Waste: Place all disposable materials contaminated with 3-Formylphenoxyacetic acid
(e.g., gloves, weigh boats, paper towels) into a dedicated and clearly labeled hazardous

waste container.

Unused Chemical: Unused or waste 3-Formylphenoxyacetic acid should be disposed of as

hazardous chemical waste. Do not mix it with other waste streams unless compatibility is

confirmed.

Solutions: Aqueous solutions may require neutralization to a pH between 5.5 and 9.0 before

drain disposal, provided there are no other hazardous components.[7] Always check local

regulations.

2. Container Management:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name.[8]

Closure: Keep waste containers securely closed at all times, except when adding waste.[8]

3. Disposal Route:

Dispose of waste material through an approved waste disposal plant or a licensed

hazardous waste management company.[1]

Do not dispose of 3-Formylphenoxyacetic acid down the drain or in regular trash.[1]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 3-Formylphenoxyacetic
acid in a laboratory setting.
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Experimental Workflow for Handling 3-Formylphenoxyacetic Acid

Preparation

Handling

Post-Handling & Disposal

1. Designate Work Area
(Chemical Fume Hood)

2. Assemble Equipment
& Waste Containers

3. Don Appropriate PPE

4. Weigh Solid Compound

Proceed to Handling

5. Prepare Solution (if applicable)

6. Conduct Experiment

7. Decontaminate Work Area
& Equipment

Proceed to Post-Handling

8. Doff PPE Correctly

9. Segregate & Contain Waste

10. Dispose via Approved Channels

Click to download full resolution via product page

Caption: Workflow for handling 3-Formylphenoxyacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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